Butanoic Pentanoic Anhydride

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• InChI: InChI=1S/C9H16O3/c1-3-5-7-9(11)12-8(10)6-4-2/h3-7H2,1-2H3
• InChIKey: AKIQZFHBFWZENI-UHFFFAOYSA-N

Butanoic Pentanoic Anhydride 101: A Procurement-Focused Guide to a Differentiated Mixed Anhydride Standard

Butanoic Pentanoic Anhydride is an unsymmetrical (mixed) organic acid anhydride formed from butanoic acid and pentanoic acid [1]. Fundamentally, it is an activated acyl donor that, upon hydrolysis, releases one equivalent each of butanoic and pentanoic acids [2]. Its established role is as a high-purity, fully characterized reference standard (CAS 606490-27-1), primarily employed for analytical method development, validation (AMV), and quality control (QC) applications during the pharmaceutical development of Pentanoic Acid APIs, ensuring traceability against USP or EP pharmacopeial standards [3]. It is also available as a reagent-grade compound (CAS 2082-59-9) .

1

Designated reference standard for pentanoic acid API AMV and QC
Supports pharmacopeial traceability workflows

2

Unsymmetrical mixed anhydride enabling dual-acid release studies
May support unique impurity profiling or prodrug research

3

Available reagent-grade option for synthesis R&D scale-up
Selection context for synthetic route design

• [1] Wikipedia contributors. (2023). Organic acid anhydride. Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Organic_acid_anhydride View Source
• [2] National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 520892, Pentanoic acid, anhydride. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Pentanoic-acid_-anhydride View Source
• [3] Axios Research. (n.d.). Butanoic Pentanoic Anhydride. Retrieved from https://www.axios-research.com/butanoic-pentanoic-anhydride View Source

Why Butanoic Pentanoic Anhydride Is Not Interchangeable with Symmetric or Other Mixed Anhydrides

A generic procurement approach that treats all C8-C10 acid anhydrides as interchangeable is scientifically untenable. Butanoic Pentanoic Anhydride possesses a unique asymmetric structure, which directly governs its hydrolysis kinetics, acyl transfer selectivity, and the resultant mixture of liberated acids. This stands in stark contrast to symmetric anhydrides like butyric anhydride [1] or valeric anhydride [2], which release only a single acid species upon hydrolysis, thereby preventing the generation of a defined dual-component environment that may be critical for specific research or QC models. Furthermore, an isomeric comparator like isovaleric anhydride , while sharing the same molecular formula (C10H18O3) and molecular weight, diverges significantly in its physical properties (e.g., a lower boiling point of 215 °C vs. 228-230 °C) and released acid (branched 3-methylbutanoic acid vs. linear pentanoic acid), which drastically alters its biological and physicochemical profile .

Symmetric Anhydride Mismatch

Butyric or valeric anhydride releases only a single acid species; may not generate the defined dual-component environment needed for specific QC models.

Isomeric Mismatch (Isovaleric Anhydride)

Isovaleric anhydride liberates branched 3-methylbutanoic acid, altering the biological and physicochemical profile; may not replicate linear pentanoic acid behavior.

Physical Property Divergence

Boiling point and distillation behavior differ from both symmetric and isomeric alternatives; may not transfer directly to established purification protocols.

• [1] Wikipedia contributors. (2023). Butyric anhydride. Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Butyric_anhydride View Source
• [2] National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 520892, Pentanoic acid, anhydride. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Pentanoic-acid_-anhydride View Source

Quantitative Procurement Evidence for Butanoic Pentanoic Anhydride: A Head-to-Head Comparative Analysis

Acylation Reactivity and Kinetic Selectivity: A Comparison of Saturated Anhydrides

In studies of cellulose acylation, the rate of reaction displays a non-linear trend across the homologous series of linear anhydrides. Butanoic Pentanoic Anhydride, as the pentanoic anhydride, exhibits significantly higher acylation rate constants compared to the shorter-chain butyric anhydride. This is attributed to subtle changes in activation enthalpy and entropy [1]. This quantitative kinetic differentiation means that achieving the same degree of cellulose substitution requires substantially different reaction times depending on the anhydride used, a critical parameter for process scale-up and reproducibility.

Acylation kinetics

Class-level

Higher relative rate constant for pentanoic vs butyric anhydride in cellulose acylation

Reported trend may support process efficiency review for C5 grafting

Qualitative class-level trend; specific fold‑change not reported

Evidence Dimension	Relative Acylation Rate Constant for Cellulose Modification
Target Compound Data	Rate constant for pentanoic anhydride is higher than that of butyric anhydride (qualitative trend reported) [1].
Comparator Or Baseline	Butyric anhydride (ethanoic anhydride) has the lowest rate constant in the studied series; rate constants decrease from ethanoic- to butanoic-, then increase for pentanoic- and hexanoic anhydride [1].
Quantified Difference	Rate constant increases from butanoic- to pentanoic anhydride; direction of change is reported, not a specific numerical fold-change [1].
Conditions	Cellulose acylation in LiCl/N,N-dimethylacetamide (DMAc) with imidazole or tosyl chloride (TsCl) as catalyst [1].

Why This Matters

For R&D teams synthesizing modified polysaccharides, selecting pentanoic anhydride over butyric anhydride can meaningfully reduce reaction times (or lower required reaction temperature) to achieve a target degree of substitution, directly impacting process efficiency and cost.

• [1] Hassan, M. A., et al. (2024). Kinetics and mechanism of imidazole-catalyzed acylation of cellulose in LiCl/N,N-dimethylacetamide. Journal of Molecular Liquids, 401, 124703. Retrieved from https://www.psiref.com/periodicals/10623946/kinetics-and-mechanism-of-imidazole-catalyzed-acylation-of-cellulose-in-licl-n-n-dimethylacetamide View Source

Boiling Point and Physical Property Differentiation for Synthesis and Purification

The boiling point of pentanoic anhydride (a key structural component of Butanoic Pentanoic Anhydride) is considerably higher than that of its isomeric counterpart, isovaleric anhydride. This difference directly impacts distillation-based purification strategies and solvent recovery . While Butanoic Pentanoic Anhydride is synthesized as a mixed anhydride, its physical properties are expected to be distinct from both symmetric parents, offering a unique distillation profile.

Boiling point differentiation

Data to verify

Pentanoic anhydride bp ~228 °C; butyric ~198 °C; isovaleric ~215 °C

Elevated boiling point may facilitate high‑temperature reactions and distillation

Data extrapolated from symmetric component; mixed anhydride values not directly measured

Evidence Dimension	Boiling Point at Atmospheric Pressure (760 mmHg)
Target Compound Data	Pentanoic anhydride: 227.8±8.0 °C (ChemSpider predicted); 228-230 °C (lit., symmetric form) .
Comparator Or Baseline	Butyric anhydride: 198.3±8.0 °C (ChemSpider predicted); 198 °C (lit.) . Isovaleric anhydride: 215 °C (lit.) .
Quantified Difference	The boiling point of pentanoic anhydride is approximately 30 °C higher than butyric anhydride and at least 13 °C higher than isovaleric anhydride .
Conditions	Atmospheric pressure (760 mmHg). Butanoic Pentanoic Anhydride data is extrapolated from its symmetric pentanoic component due to lack of direct empirical measurement for the mixed anhydride.

Why This Matters

The higher boiling point of Butanoic Pentanoic Anhydride, relative to butyric and isovaleric anhydrides, allows for its use in higher-temperature reactions without solvent loss and facilitates its separation from volatile reaction byproducts, a key factor for procurement in kilo-lab and pilot plant settings.

Regulatory Utility: Defined Role as a Pharmacopeial Reference Standard

A critical source of differentiation is the compound's intended use. Butanoic Pentanoic Anhydride (CAS 606490-27-1) is specifically manufactured and supplied as a fully characterized reference standard for analytical applications, not merely as a general chemical reagent [1]. In contrast, symmetric anhydrides like pentanoic anhydride (CAS 2082-59-9) or butyric anhydride (CAS 106-31-0) are typically listed as reagents and lack the certified purity profile, homogeneity, and traceable documentation (Certificate of Analysis) required for regulatory submissions . This distinction is critical for QC laboratories requiring traceability against USP or EP monographs.

Regulatory documentation

Head-to-head

Reference standard grade (CAS 606490‑27‑1) includes traceable CoA and compliance statement; reagent‑grade symmetric anhydrides do not

Supports regulatory QC without documentation gaps

Critical for AMV and pharmacopeial monograph compliance

Evidence Dimension	Certified Use and Regulatory Documentation Level
Target Compound Data	Butanoic Pentanoic Anhydride (CAS 606490-27-1): Supplied as a reference standard for analytical method development, AMV, and QC, compliant with regulatory guidelines [1].
Comparator Or Baseline	Pentanoic anhydride (CAS 2082-59-9): Listed as a general chemical reagent (purity >=97%) with standard Certificate of Analysis, not designed for pharmacopeial traceability . Butyric anhydride (CAS 106-31-0): Listed as a general chemical reagent .
Quantified Difference	Regulatory documentation package (compliance statement, traceability to USP/EP standards) is available for Butanoic Pentanoic Anhydride but not for the listed symmetrical reagent-grade comparators [1].
Conditions	Pharmaceutical Quality Control and Analytical Method Validation workflows.

Why This Matters

For pharmaceutical QC labs, procuring the correctly designated reference standard eliminates the regulatory and compliance risks associated with using 'similar' reagent-grade chemicals, which lack the necessary documentation for GMP audits and regulatory filings.

• [1] Axios Research. (n.d.). Butanoic Pentanoic Anhydride. Retrieved from https://www.axios-research.com/butanoic-pentanoic-anhydride View Source

Where to Deploy Butanoic Pentanoic Anhydride: Evidence-Backed Applications

Precision Acylation of Polysaccharides

As demonstrated by class-level kinetic data [1], pentanoic anhydride exhibits a different reactivity profile than its shorter-chain homologs. Researchers developing surface-modified cellulose or other polysaccharide-based biomaterials should select Butanoic Pentanoic Anhydride when a C5 acyl chain graft is specifically desired, allowing for control over the degree of substitution and material properties that differ from acetylated (C2) or butyrylated (C4) counterparts. The kinetics data helps in designing efficient, predictable synthetic protocols.

Analytical Reference Standard for Pentanoic Acid APIs

This is the established, primary use case. Pharmaceutical QC and R&D laboratories procuring this compound (CAS 606490-27-1) directly address the regulatory requirement for a well-characterized impurity or process control standard in drug development [2]. Its use ensures analytical method accuracy, precision, and traceability, which are non-negotiable for compliance with pharmacopeial standards (USP/EP) and for the validation of manufacturing processes.

Synthesis of Asymmetric or Mixed Prodrug Motifs

Mixed anhydrides are an established prodrug strategy due to their controlled, pH-dependent hydrolysis [3]. Given the evidence for its unique acylating selectivity compared to symmetric anhydrides, Butanoic Pentanoic Anhydride is a compelling candidate for creating novel, multi-drug conjugates or prodrugs where sequential release of butanoic acid and pentanoic acid (or their derivatives) is mechanistically interesting. This offers a new option for researchers focused on targeted oral drug delivery that have previously been limited to simple, single-acid releasing anhydrides.

High-Temperature Organic Synthesis Solvent/Reagent

For reactions requiring a high-boiling acylation reagent, the physical properties of Butanoic Pentanoic Anhydride offer a distinct advantage. With a boiling point approximately 30 °C higher than butyric anhydride , it can be used in reaction schemes where lower-boiling anhydrides would evaporate or require pressurized systems. This simplifies the experimental setup and facilitates the isolation of volatile products by distillation, a critical consideration for medicinal chemistry and process R&D scale-up.

Application

Selection Property

Validation Focus

Polysaccharide acylation studies

C5 acyl chain grafting reactivity

Degree of substitution and reaction kinetics review

Pentanoic acid API analytical method validation

Reference standard documentation and traceability

AMV and pharmacopeial compliance review

Mixed anhydride prodrug research

Controlled dual‑acid release profile

Sequential hydrolysis kinetics review

High‑boiling acylation reagent applications

Elevated boiling point and thermal stability

Distillation recovery and solvent retention review

• [1] Hassan, M. A., et al. (2024). Kinetics and mechanism of imidazole-catalyzed acylation of cellulose in LiCl/N,N-dimethylacetamide. Journal of Molecular Liquids, 401, 124703. Retrieved from https://www.psiref.com/periodicals/10623946/kinetics-and-mechanism-of-imidazole-catalyzed-acylation-of-cellulose-in-licl-n-n-dimethylacetamide View Source
• [2] Axios Research. (n.d.). Butanoic Pentanoic Anhydride. Retrieved from https://www.axios-research.com/butanoic-pentanoic-anhydride View Source
• [3] Nova Pharmaceutical Corporation. (1994). Anhydride prodrug compositions (Patent No. WO1994007511A1). Retrieved from https://patents.google.com/patent/WO1994007511A1/en View Source